Cas no 139178-88-4 (2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride)

• Product Name: 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
• CAS No: 139178-88-4
• MF: C₈H₁₂Cl₂N₂O₂
• MW: 239.099080085754
• MDL: MFCD20441981
• CID: 1262839
• PubChem ID: 21717408
• Update Time: 2025-10-29

2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-pyridinyl)alanine
• AC1NPCBN
• 2-amino-3-[4]quinolyl-propionic acid
• 2-amino-3-[4]pyridyl-propionic acid , dihydrochloride
• SureCN503050
• 2-amino-3-[4]piperidyl-propionic acid
• 2-Amino-3-[4]pyridyl-propionsaeure, Dihydrochlorid
• 2-Amino-3-[4]piperidyl-propionsaeure
• 2-AMINO-3-QUINOLIN-4-YL-PROPIONIC ACID
• 2-Amino-3-[4]chinolyl-propionsaeure
• 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
• 2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride
• MFCD20441981
• 3-(4-Pyridyl)-D-alanine hydrochlorate
• 3-(4-Pyridyl)-D-alanine Dihydrochloride
• 139178-88-4
• EN300-220921
• MFCD09842075
• 3-(4-Pyridyl)-alanine.2HCl
• SY117611
• LS-13446
• F72045
• H-D-Ala(4-pyridyl)-OH.2Hcl
• SCHEMBL7327202
• 2-AMINO-3-PYRIDIN-4-YL-PROPIONIC ACID

• MDL： MFCD20441981
• Inchi： 1S/C8H10N2O2.2ClH/c9-7(8(11)12)5-6-1-3-10-4-2-6;;/h1-4,7H,5,9H2,(H,11,12);2*1H
• InChI Key： NAMMTAFKUFJMSD-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 238.0275830g/mol
• Monoisotopic Mass: 238.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride

Comprehensive Overview of 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride (CAS No. 139178-88-4)

2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride (CAS No. 139178-88-4) is a chemically modified derivative of the naturally occurring amino acid, featuring a pyridine ring substitution. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The dihydrochloride salt form enhances its solubility, making it particularly useful in experimental settings where aqueous compatibility is crucial.

Researchers are increasingly exploring 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride for its role in modulating biological pathways. Its pyridin-4-yl moiety is of particular interest, as it mimics structural motifs found in many bioactive molecules. This has led to investigations into its potential as a building block for novel therapeutics, especially in areas like neurology and metabolic disorders. The compound's amino acid backbone also makes it a candidate for peptide synthesis and protein engineering applications.

In the context of current scientific trends, CAS No. 139178-88-4 aligns with the growing demand for specialized amino acid derivatives in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride are being scrutinized for their ability to interact with specific biological targets. Its potential applications in developing enzyme inhibitors or receptor modulators are particularly noteworthy, reflecting broader industry shifts toward precision pharmacology.

The synthesis and characterization of 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride have been subjects of multiple optimization studies. Modern analytical techniques, including NMR spectroscopy and mass spectrometry, confirm its high purity and stability under standard laboratory conditions. These qualities make it a reliable reagent for researchers investigating structure-activity relationships in medicinal chemistry projects.

From a commercial perspective, the availability of CAS No. 139178-88-4 through reputable chemical suppliers has facilitated its adoption across academic and industrial laboratories. Quality control measures typically include rigorous testing for heavy metal content, residual solvents, and isotopic purity - factors critical for sensitive biological assays. The compound's dihydrochloride form is often preferred for its consistent performance in buffer systems commonly used in life science research.

Emerging applications for 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride extend to materials science, where its chiral center and aromatic system contribute to the development of functional polymers. This interdisciplinary potential reflects the compound's versatility beyond traditional biochemical uses. As research continues, novel derivatives based on this scaffold may unlock additional functionalities relevant to advanced material design.

Environmental and safety considerations for handling 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal use conditions, proper storage in cool, dry environments maintains its long-term stability. The scientific community's increasing emphasis on green chemistry has also prompted investigations into sustainable synthesis routes for this and related pyridine-containing compounds.

Future research directions for CAS No. 139178-88-4 may explore its potential in diagnostic applications or as a molecular probe. The compound's fluorescence properties, when appropriately modified, could make it valuable for imaging studies. Such developments would align with current trends in theranostics - the integration of therapeutic and diagnostic capabilities in single molecular entities.

In summary, 2-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride represents a multifaceted research chemical with growing importance across multiple scientific disciplines. Its combination of amino acid functionality and aromatic character provides a unique platform for innovation in both life sciences and materials development. As understanding of its properties deepens, this compound will likely find expanded roles in cutting-edge research applications.